Cas no 2138194-89-3 (1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol)

• Product Name: 1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol
• CAS No: 2138194-89-3
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 6508081
• PubChem ID: 165467684
• Update Time: 2025-10-29

1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol
• 2138194-89-3
• EN300-804323

• Inchi： 1S/C9H18N4O/c1-3-12(2)4-8(14)5-13-6-9(10)11-7-13/h6-8,14H,3-5,10H2,1-2H3
• InChI Key： MLQCEAKVGPZYGX-UHFFFAOYSA-N
• SMILES： OC(CN1C=NC(=C1)N)CN(C)CC

Computed Properties

• Exact Mass: 198.14806121g/mol
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol

Comprehensive Overview of 1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol (CAS No. 2138194-89-3)

1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol, identified by its CAS No. 2138194-89-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring with an amino alcohol moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential role as a kinase inhibitor or enzyme modulator, given its structural similarity to bioactive molecules.

The growing interest in 1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol aligns with current trends in precision medicine and targeted drug discovery. As the demand for novel small-molecule therapeutics increases, compounds like this are being explored for their ability to interact with specific biological pathways. Its imidazole core is particularly noteworthy, as this heterocycle is a common pharmacophore in FDA-approved drugs, including antifungals and antihistamines.

From a synthetic chemistry perspective, CAS No. 2138194-89-3 presents interesting challenges and opportunities. The presence of both primary amine and tertiary amine functionalities allows for diverse derivatization strategies, making it a versatile building block in medicinal chemistry. Recent publications have highlighted its utility in constructing heterocyclic scaffolds, which are crucial for developing new bioactive compounds.

The physicochemical properties of 1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol contribute to its potential bioavailability. With a calculated logP suggesting moderate lipophilicity and multiple hydrogen bond donors/acceptors, this compound exhibits characteristics favorable for drug-like molecules. These attributes are particularly relevant given the pharmaceutical industry's focus on Lipinski's Rule of Five compliance.

In the context of current research trends, CAS No. 2138194-89-3 has been investigated in relation to signal transduction pathways. The compound's potential to influence protein-protein interactions makes it valuable for studying cell signaling networks, a hot topic in cancer research and immunotherapy development. Its structural features suggest possible activity against protein kinases, which are key targets in oncology drug discovery.

Quality control and analytical characterization of 1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are critical for research applications. The synthetic route to this molecule often employs protection-deprotection strategies for the sensitive amino groups, reflecting modern organic synthesis methodologies.

From a commercial perspective, the availability of CAS No. 2138194-89-3 through specialty chemical suppliers meets the needs of pharmaceutical researchers and contract research organizations. The compound's pricing and availability are influenced by factors such as synthetic complexity and market demand for novel research chemicals. Proper storage conditions, typically at controlled temperatures, are essential to maintain its stability over time.

Future research directions for 1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol may include structure-activity relationship (SAR) studies to optimize its biological activity. The compound's potential as a lead compound for drug development warrants further investigation, particularly in the context of personalized medicine approaches. As computational methods like molecular docking and AI-assisted drug design advance, this molecule may serve as an interesting case study for in silico screening techniques.

In conclusion, 1-(4-amino-1H-imidazol-1-yl)-3-[ethyl(methyl)amino]propan-2-ol (CAS No. 2138194-89-3) represents an intriguing subject for contemporary chemical and pharmaceutical research. Its structural features, synthetic accessibility, and potential biological relevance position it as a valuable compound in the ongoing search for new therapeutic agents and biochemical tools. As research continues to uncover its properties and applications, this molecule may contribute significantly to advancements in drug discovery and chemical biology.